Cas no 2197052-81-4 (4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide)

• Product Name: 4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide
• CAS No: 2197052-81-4
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 5729526
• PubChem ID: 58436387
• Update Time: 2025-05-20

4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2197052-81-4
• MFCD30481155
• AS-9692
• 4-methoxy-N,2,3,6-tetramethylbenzene-1-sulfonamide
• AKOS037648075
• SCHEMBL2372022
• 4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide
• Benzenesulfonamide, 4-methoxy-N,2,3,6-tetramethyl-

• Inchi： 1S/C11H17NO3S/c1-7-6-10(15-5)8(2)9(3)11(7)16(13,14)12-4/h6,12H,1-5H3
• InChI Key： JJJKFPBNNDYULE-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(=C(C)C=1C)OC)(NC)(=O)=O

Computed Properties

• Exact Mass: 243.09291458g/mol
• Monoisotopic Mass: 243.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 383.1±52.0 °C(Predicted)
• pka: 12.11±0.50(Predicted)

Additional information on 4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide

Introduction to 4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide (CAS No: 2197052-81-4)

4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide, identified by the chemical compound code CAS No 2197052-81-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of 4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide, particularly the presence of a methoxy group and multiple methyl substituents on the benzene ring, contribute to its unique chemical properties and reactivity. These structural elements not only influence its solubility and stability but also play a crucial role in modulating its interaction with biological targets.

The synthesis of 4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the sulfonamide group at the nitrogen position while maintaining the tetramethyl substitution pattern on the benzene ring necessitates careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution techniques, have been employed to achieve the desired molecular structure efficiently. These synthetic approaches highlight the compound's complexity and the expertise required in its preparation.

In recent years, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The methoxy group in 4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide enhances its bioavailability and metabolic stability, making it a promising candidate for further pharmacological exploration. Additionally, the tetramethyl substitution pattern on the benzene ring contributes to its binding affinity with various biological targets, including enzymes and receptors. This structural feature is particularly relevant in drug design, as it allows for fine-tuning of interactions to achieve desired therapeutic effects.

One of the most compelling aspects of 4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide is its potential application in the development of novel therapeutic agents. Current research is focused on leveraging its structural motifs to identify new pharmacophores that can be incorporated into drug candidates targeting complex diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated that sulfonamides can modulate key signaling pathways involved in disease progression. For instance, derivatives of sulfonamides have shown inhibitory effects on enzymes like kinases and proteases, which are often overexpressed in tumor cells. The presence of multiple methyl groups in 4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide may enhance its ability to interact with these targets effectively.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide and biological targets. These tools allow researchers to predict binding affinities and optimize molecular structures for improved efficacy. Furthermore, high-throughput screening (HTS) techniques have been utilized to rapidly identify lead compounds derived from sulfonamide scaffolds. The integration of experimental data with computational predictions provides a robust framework for drug discovery efforts involving 4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide.

Another area of interest is the exploration of 4-methoxy-N,2,3,6-tetramethylbenzenesulfonamide as a scaffold for developing kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways that regulate various physiological processes. Dysregulation of kinase activity is associated with numerous diseases; therefore, targeting kinases with small molecules has become a central strategy in modern drug development. The unique structural features of 4-methoxy-N, 2, 3, 6-tetramethylbenzenesulfonamide, including its sulfonamide moiety and methyl substituents, make it an attractive candidate for designing selective kinase inhibitors. Initial studies have shown promising results in inhibiting specific kinases while minimizing off-target effects. This selectivity is crucial for reducing side effects and improving patient outcomes.

The pharmacokinetic properties of 4-methoxy-N, 2, 3, 6-tetramethylbenzenesulfonamide are also under investigation to ensure optimal delivery and efficacy. Factors such as solubility, bioavailability, and metabolic stability are critical considerations during drug development. Modifications to the molecular structure can enhance these properties, making it more suitable for clinical applications. For example, incorporating additional polar groups or optimizing the substitution pattern can improve solubility while maintaining biological activity.

Recent advances in biotechnology have enabled the use of CRISPR-Cas9 gene editing techniques to study the effects of 4-methoxy-N, 2, 3, 6-tetramethylbenzenesulfonamide on gene expression. This approach has provided insights into how this compound interacts with specific genetic pathways and how it can modulate disease-related genes. Such findings are valuable for developing gene therapy strategies that target underlying genetic defects responsible for various diseases.

The future prospects for 4-methoxy-N, 2, 3, 6-tetramethylbenzenesulfonamide are promising as research continues to uncover new applications and therapeutic potentials. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical trials that can ultimately benefit patients worldwide. As our understanding of biological systems grows and new technologies emerge, compounds like 4-methoxy-N, 2, 3, 6-tetramethylbenzenesulfonamide will continue to play a vital role in advancing pharmaceutical science.